Cas no 261711-48-2 (3-Pentanone,1-(1H-imidazol-5-yl)-4-methyl-)

3-Pentanone,1-(1H-imidazol-5-yl)-4-methyl- structure
261711-48-2 structure
Product Name:3-Pentanone,1-(1H-imidazol-5-yl)-4-methyl-
CAS No:261711-48-2
MF:C9H14N2O
MW:166.220262050629
CID:247378
PubChem ID:22572933
Update Time:2025-04-19

3-Pentanone,1-(1H-imidazol-5-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone,1-(1H-imidazol-5-yl)-4-methyl-
    • 3-Pentanone,1-(1H-imidazol-4-yl)-4-methyl- (9CI)
    • 1-(1H-Imidazol-4-yl)-4-methylpentan-3-one
    • SCHEMBL6296342
    • SCHEMBL13295882
    • 261711-48-2
    • Inchi: 1S/C9H14N2O/c1-7(2)9(12)4-3-8-5-10-6-11-8/h5-7H,3-4H2,1-2H3,(H,10,11)
    • InChI Key: QXEHIDUUAIJDIH-UHFFFAOYSA-N
    • SMILES: O=C(CCC1=CN=CN1)C(C)C

Computed Properties

  • Exact Mass: 166.11072
  • Monoisotopic Mass: 166.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 45.8A^2

Experimental Properties

  • PSA: 34.89
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